Cas no 2029373-75-7 (Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H25NO3/c1-6-14(5,11(16)10-7-8-10)9-15-12(17)18-13(2,3)4/h10H,6-9H2,1-5H3,(H,15,17)
- InChI Key: LYAYKMZONPSIBL-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC(C(C1CC1)=O)(C)CC
Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797948-0.05g |
tert-butyl N-(3-cyclopropyl-2-ethyl-2-methyl-3-oxopropyl)carbamate |
2029373-75-7 | 95% | 0.05g |
$888.0 | 2024-05-22 | |
| Enamine | EN300-797948-0.1g |
tert-butyl N-(3-cyclopropyl-2-ethyl-2-methyl-3-oxopropyl)carbamate |
2029373-75-7 | 95% | 0.1g |
$930.0 | 2024-05-22 | |
| Enamine | EN300-797948-0.25g |
tert-butyl N-(3-cyclopropyl-2-ethyl-2-methyl-3-oxopropyl)carbamate |
2029373-75-7 | 95% | 0.25g |
$972.0 | 2024-05-22 | |
| Enamine | EN300-797948-0.5g |
tert-butyl N-(3-cyclopropyl-2-ethyl-2-methyl-3-oxopropyl)carbamate |
2029373-75-7 | 95% | 0.5g |
$1014.0 | 2024-05-22 | |
| Enamine | EN300-797948-1.0g |
tert-butyl N-(3-cyclopropyl-2-ethyl-2-methyl-3-oxopropyl)carbamate |
2029373-75-7 | 95% | 1.0g |
$1057.0 | 2024-05-22 | |
| Enamine | EN300-797948-2.5g |
tert-butyl N-(3-cyclopropyl-2-ethyl-2-methyl-3-oxopropyl)carbamate |
2029373-75-7 | 95% | 2.5g |
$2071.0 | 2024-05-22 | |
| Enamine | EN300-797948-5.0g |
tert-butyl N-(3-cyclopropyl-2-ethyl-2-methyl-3-oxopropyl)carbamate |
2029373-75-7 | 95% | 5.0g |
$3065.0 | 2024-05-22 | |
| Enamine | EN300-797948-10.0g |
tert-butyl N-(3-cyclopropyl-2-ethyl-2-methyl-3-oxopropyl)carbamate |
2029373-75-7 | 95% | 10.0g |
$4545.0 | 2024-05-22 |
Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester (CAS No. 2029373-75-7): A Comprehensive Overview
Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2029373-75-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit unique chemical properties, making it a valuable candidate for various synthetic applications. Its molecular structure incorporates both cyclopropylcarbonyl and 1,1-dimethylethyl groups, which contribute to its distinct reactivity and potential utility in medicinal chemistry.
The synthesis of Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester involves a series of well-defined chemical transformations that highlight the importance of precise reaction conditions and high-purity reagents. The presence of the cyclopropylcarbonyl moiety enhances the compound's stability and functionality, while the 1,1-dimethylethyl group provides additional steric hindrance, which can be crucial in designing molecules with specific biological activities. These structural features make the compound particularly interesting for researchers exploring novel pharmacophores.
In recent years, Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester has been studied for its potential applications in drug discovery. The compound's ability to serve as an intermediate in the synthesis of more complex molecules has been demonstrated in several laboratory-scale preparations. Researchers have leveraged its structural framework to develop derivatives with enhanced binding affinity to biological targets. For instance, modifications to the cyclopropylcarbonyl group have been explored to optimize metabolic stability and improve oral bioavailability.
The role of the 1,1-dimethylethyl group in influencing the compound's pharmacokinetic properties is also a key area of investigation. This bulky substituent can prevent rapid metabolism by enzymes such as cytochrome P450 oxidases, thereby extending the half-life of the drug candidate. Such insights are critical for designing molecules that maintain efficacy over longer periods without requiring frequent dosing. The combination of these structural elements makes Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester a promising candidate for further development.
The compound's relevance extends beyond academic research; it has also been considered for industrial applications where high-purity intermediates are essential. The synthesis pathways developed for Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester demonstrate the feasibility of scaling up production while maintaining stringent quality control measures. This scalability is crucial for pharmaceutical companies looking to incorporate novel compounds into their pipelines.
In conclusion, Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester (CAS No. 2029373-75-7) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and versatile reactivity position it as a valuable tool for researchers aiming to create innovative therapeutic agents. As studies continue to uncover new applications and synthetic strategies for this compound, its importance in pharmaceutical research is likely to grow even further.
2029373-75-7 (Carbamic acid, N-[2-(cyclopropylcarbonyl)-2-methylbutyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)